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Compound of Interest

Compound Name: LOC1886

Cat. No.: B11010022

Essential Safety and Logistical Information for the Disposal of the Covalent Inhibitor LOC1886

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides a detailed protocol for the safe handling and disposal of LOC1886, a
covalent inhibitor of glutathione peroxidase 4 (GPX4). Given the nature of covalent inhibitors
and the limited publicly available safety data for LOC1886, a cautious approach to its disposal
IS paramount.

Disclaimer: This document provides guidance based on general laboratory safety principles
and information available for LOC1886. However, it is not a substitute for the official Safety
Data Sheet (SDS) provided by the manufacturer. Always consult the complete and specific

SDS for LOC1886 and adhere to your institution's Environmental Health and Safety (EHS)

guidelines before handling or disposal.

Summary of Key Information

The following table summarizes the known data for LOC1886. Due to the absence of a publicly
available, comprehensive Safety Data Sheet, quantitative hazard data is not available.
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Parameter Information Source

) 1H-imidazol-1-yl(4-methoxy-
Chemical Name ] [1]
1H-indol-2-yl)-methanone

CAS Registry No. 951948-38-2 [1]
Molecular Formula C13H11N302 [1]
Molecular Weight 241.2 g/mol [1]
Physical Form Crystalline solid [1]

Soluble in DMSO (approx. 20
mg/ml) and dimethyl

Solubility g/m) ) Y [1]
formamide (DMF) (approx. 10

mg/ml)

Should be considered

hazardous. Covalent inhibitors
Known Hazards o [1]

as a class can have toxicity

concerns due to their reactivity.

Experimental Protocol: Step-by-Step Disposal
Procedure

The proper disposal of LOC1886 requires a multi-step process focused on containment, clear
communication, and compliance with institutional and regulatory standards.

1. Personal Protective Equipment (PPE):

» Before handling LOC1886, ensure you are wearing appropriate PPE, including:
o Chemical-resistant gloves (nitrile or neoprene)
o Safety goggles or a face shield
o Alab coat

2. Waste Segregation and Collection:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://cdn.caymanchem.com/cdn/insert/38026.pdf
https://cdn.caymanchem.com/cdn/insert/38026.pdf
https://cdn.caymanchem.com/cdn/insert/38026.pdf
https://cdn.caymanchem.com/cdn/insert/38026.pdf
https://cdn.caymanchem.com/cdn/insert/38026.pdf
https://cdn.caymanchem.com/cdn/insert/38026.pdf
https://cdn.caymanchem.com/cdn/insert/38026.pdf
https://www.benchchem.com/product/b11010022?utm_src=pdf-body
https://www.benchchem.com/product/b11010022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11010022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Designated Waste Container: All waste contaminated with LOC1886, including the pure
compound, solutions, contaminated pipette tips, tubes, and other disposable labware, must
be collected in a designated, leak-proof, and clearly labeled hazardous waste container.

Labeling: The container must be labeled with:

The words "Hazardous Waste"

[e]

o

The full chemical name: "LOC1886 (1H-imidazol-1-yl(4-methoxy-1H-indol-2-yl)-
methanone)"

o

The CAS Registry Number: "951948-38-2"

An accumulation start date

[¢]

[¢]

Any other information required by your institution's EHS department.

. In-Lab Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area, such as a
chemical fume hood.

Ensure the container is kept closed except when adding waste.

Do not mix LOC1886 waste with other waste streams unless explicitly permitted by your
institution's protocols.

. Final Disposal:

Contact EHS: The primary and mandatory method for the disposal of LOC1886 waste is
through your institution's Environmental Health and Safety (EHS) department.

Scheduled Pickup: Arrange for a scheduled pickup of the hazardous waste container by
trained EHS personnel. They will ensure the waste is transported to and disposed of at a
licensed hazardous waste facility.

Do Not:
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o Dispose of LOC1886 down the drain.
o Place LOC1886 waste in the regular trash.

o Attempt to neutralize or treat the chemical waste unless you are following a specifically
approved and validated protocol from your EHS department.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
LOC1886.
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Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Segregate LOC1886 Waste
(Solid & Liquid)

'

Use Designated, Labeled
Hazardous Waste Container

Label with:
'Hazardous Waste'
'LOC1886'
CAS Number
Date

Store in Satellite
Accumulation Area

Is Container Full?

Continue Waste CollectiorD

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of LOC1886.

This procedural guidance is designed to ensure the safe and compliant disposal of LOC1886,
protecting both laboratory personnel and the environment. By adhering to these steps and
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prioritizing communication with your institution's safety officials, you contribute to a culture of
safety and responsibility in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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